Cas no 125060-83-5 (2-Iodo-3,5,6-trimethylpyrazine)

• Product Name: 2-Iodo-3,5,6-trimethylpyrazine
• CAS No: 125060-83-5
• MF: C₇H₉IN₂
• MW: 248.064233541489
• CID: 2105314
• Update Time: 2023-08-03

2-Iodo-3,5,6-trimethylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-iodo-3,5,6-trimethylPyrazine
• 2-Iodo-3,5,6-trimethylpyrazine

• Inchi： 1S/C7H9IN2/c1-4-5(2)10-7(8)6(3)9-4/h1-3H3
• InChI Key： IEBXFWLPWSCBPQ-UHFFFAOYSA-N
• SMILES： IC1=C(C)N=C(C)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• XLogP3: 1.6
• Topological Polar Surface Area: 25.8